Cas no 53075-09-5 (N,N,N-Trimethyladamantan-1-aminium hydroxide)

• Product Name: N,N,N-Trimethyladamantan-1-aminium hydroxide
• CAS No: 53075-09-5
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• MDL: MFCD27920795
• CID: 1065602
• PubChem ID: 14475644
• Update Time: 2025-06-08

N,N,N-Trimethyladamantan-1-aminium hydroxide Chemical and Physical Properties

Names and Identifiers

• N,N,N-Trimethyladamantan-1-aminium hydroxide
• N,N,N-Trimethyl-1-adamantanaminium hydroxide
• Tricyclo[3.3.1.13,7]decan-1-aminium, N,N,N-trimethyl-, hydroxide
• 1-Adamantyl Trimethylammonium Hydroxide
• N,N,N-Trimethyl-1-
• N,N,N-Trimethyl-1-adamantammonium hydroxide
• N,N,N-Trimethyl-1-ammonium adamantane
• Tricyclo[3.3.1.13,7]decan-1-aminium, N,N,N-trimethyl-, hydroxide
• N,N,N-Trimethyl-1-adamantyl Ammonium Hydroxide
• 1-adamantyltrimethylammonium hydroxide
• 1-adamantyl(trimethyl)azanium;hydroxide
• GNUJKXOGRSTACR-UHFFFAOYSA-M
• Trimethyladamantylammonium Hydroxide
• SY117559
• AK144284
• n,n,n-trimethyl-
• AKOS022186289
• SCHEMBL190548
• Tricyclo(3.3.1.13,7)decan-1-aminium, N,N,N-trimethyl-, hydroxide
• N,N,N-Trimethyl-1-adamantylammonium Hydroxide (25% in Water)
• N,N,N-Trimethyladamantan-1-aminiumhydroxide
• N,N,N-Trimethyladamantan-1-aminium hydroxide 25% in Water
• N,N,N-Trimethyladamantan-1-aminium Hydroxide, 25% in Water
• MFCD27920795
• DTXSID901335104
• n,n,n-trimethyl-1-adamantylammonium hydroxide
• EC 610-954-5
• F20391
• N,N,N-Trimethyladamantan-1-ammonium hydroxide
• CS-16193
• N,N,N-trimethyladamantan-1-aminium iodide
• NS00078351
• T3821
• N,N,N-Trimethyladamantan-1-aminium hydroxide (25% in water)
• Tricyclo(3.3.1.13,7)decan-1-aminium, N,N,N-trimethyl-, hydroxide (1:1)
• CS-0093052
• A851728
• 53075-09-5
• 25% aqueous solution

• MDL： MFCD27920795
• Inchi： 1S/C13H24N.H2O/c1-14(2,3)13-7-10-4-11(8-13)6-12(5-10)9-13;/h10-12H,4-9H2,1-3H3;1H2/q+1;/p-1
• InChI Key： GNUJKXOGRSTACR-UHFFFAOYSA-M
• SMILES： [OH-].[N+](C)(C)(C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 211.19375
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 30
• Vapor Pressure: No data available

N,N,N-Trimethyladamantan-1-aminium hydroxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Safety Instruction： H303+H313+H333
• PackingGroup：II
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Catalysts

Additional information on N,N,N-Trimethyladamantan-1-aminium hydroxide

Comprehensive Overview of N,N,N-Trimethyladamantan-1-aminium hydroxide (CAS No. 53075-09-5)

N,N,N-Trimethyladamantan-1-aminium hydroxide (CAS No. 53075-09-5) is a quaternary ammonium compound featuring an adamantane backbone, a structural motif renowned for its stability and unique three-dimensional geometry. This compound has garnered significant attention in organic synthesis, material science, and pharmaceutical research due to its robust chemical properties and versatile applications. The adamantane core, combined with a positively charged trimethylammonium group, makes this compound a valuable building block for advanced catalysts, surfactants, and ionic liquids.

In recent years, the demand for high-performance additives and specialty chemicals has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are increasingly exploring N,N,N-Trimethyladamantan-1-aminium hydroxide as a potential candidate for eco-friendly catalysts due to its low toxicity and high thermal stability. Its application in polymer modification and nanomaterial synthesis has also been a focal point, particularly in the development of high-temperature-resistant materials and conductive polymers.

The compound's unique structure has also piqued interest in the pharmaceutical industry, where adamantane derivatives are known for their bioavailability and lipophilicity. While 53075-09-5 is not a drug itself, its derivatives are being investigated for their potential in drug delivery systems and medicinal chemistry. This aligns with the growing trend of precision medicine and targeted therapies, where tailored chemical entities play a critical role.

From an industrial perspective, N,N,N-Trimethyladamantan-1-aminium hydroxide is valued for its role in phase-transfer catalysis, a technique widely used in fine chemical synthesis. Its ability to facilitate reactions between immiscible phases makes it indispensable in producing flavors, fragrances, and agrochemicals. This versatility has led to a rise in searches for "quaternary ammonium compounds in green chemistry" and "adamantane derivatives applications", reflecting the compound's relevance in contemporary research.

Another area of interest is the compound's potential in energy storage systems. With the global push toward renewable energy, scientists are examining ionic liquids like 53075-09-5 for use in batteries and supercapacitors. Its high ionic conductivity and thermal resilience make it a promising candidate for next-generation electrolytes, addressing key challenges in energy density and safety.

In summary, N,N,N-Trimethyladamantan-1-aminium hydroxide (CAS No. 53075-09-5) is a multifaceted compound with broad applications across scientific and industrial domains. Its adaptability to emerging trends such as sustainability, advanced materials, and energy solutions ensures its continued relevance in cutting-edge research. As interest in specialty chemicals grows, this compound is poised to play a pivotal role in shaping future innovations.